Cas no 118459-48-6 (2-(4-Chlorophenyl)malonic acid)

• Product Name: 2-(4-Chlorophenyl)malonic acid
• CAS No: 118459-48-6
• MF: C₉H₇ClO₄
• MW: 214.60248208046
• MDL: MFCD06203243
• CID: 2620072
• PubChem ID: 14292870
• Update Time: 2025-04-21

2-(4-Chlorophenyl)malonic acid Chemical and Physical Properties

Names and Identifiers

• (4-Chlorophenyl)malonic acid
• 2-(4-chlorophenyl)Malonic acid
• 2-(4-Chlorophenyl)propanedioic acid
• p-chlorophenylmalonic acid
• SCHEMBL5220963
• 118459-48-6
• 2-(4-Chlorophenyl)malonic acid

• MDL： MFCD06203243
• Inchi： 1S/C9H7ClO4/c10-6-3-1-5(2-4-6)7(8(11)12)9(13)14/h1-4,7H,(H,11,12)(H,13,14)
• InChI Key： HCEMITLHDQCRBV-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C(C(=O)O)C(=O)O

Computed Properties

• Exact Mass: 214.0032864Da
• Monoisotopic Mass: 214.0032864Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 74.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes